Cas no 66631-29-6 (2-(4-Carboxyphenyl)-1H-benzimidazole)

• Product Name: 2-(4-Carboxyphenyl)-1H-benzimidazole
• CAS No: 66631-29-6
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD00443919
• CID: 1058406
• PubChem ID: 759419
• Update Time: 2025-05-26

2-(4-Carboxyphenyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Carboxyphenyl)-1H-benzimidazole
• 4-(1H-Benzoimidazol-2-yl)-benzoic acid
• 2-(4-Carboxyphenyl)benzimidazole
• 4-(1H-benzimidazol-2-yl) benzoic acid
• 4-(1H-Benzimidazol-2-yl)-benzoesaeure
• 4-(1H-benzimidazol-2-yl)-benzoic acid
• 4-(1H-benzimidazol-3-ium-2-yl)benzoate
• 4-benzimidazol-2-ylbenzoic acid
• AC1LFSZR
• AC1Q5V1Y
• Oprea1_553469
• Oprea1_675059
• SureCN1664216
• 4-(1H-Benzoimidazol-2-yl)benzoic acid
• MFCD00443919
• BDBM51713
• EU-0033483
• WS-01326
• HMS1683C19
• 4-(1h-benzo[d]imidazol-2-yl)benzoicacid
• CCG-103183
• 4-(1H-1,3-BENZIMIDAZOL-2-YL)BENZOIC ACID
• SCHEMBL1664216
• SR-01000389456
• W10226
• MLS000548306
• AKOS000300817
• cid_12004586
• 4-(2-Benzimidazolyl)benzoic Acid
• 4-(1h-benzimidazol-2-yl)benzoic acid
• DTXSID50353952
• 4-(1h-benzo[d]imidazol-2-yl)benzoic acid
• CHEMBL1619366
• SY064112
• A914086
• SMR000172232
• Benzoic acid, p-2-benzimidazolyl-
• SR-01000389456-1
• 66631-29-6
• Benzoic acid, 4-(1H-benzimidazol-2-yl)-
• CS-0021314
• 4-(1h-1,3-benzodiazol-2-yl)benzoic acid
• STL168976
• DB-379498
• XH0020

• MDL： MFCD00443919
• Inchi： 1S/C14H10N2O2/c17-14(18)10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H,(H,15,16)(H,17,18)
• InChI Key： UMZBLZRCSSUXQR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 508.5°C at 760 mmHg
• Flash Point: 261.4°C
• Refractive Index: 1.717
• PSA: 65.98

Additional information on 2-(4-Carboxyphenyl)-1H-benzimidazole

Comprehensive Analysis of 2-(4-Carboxyphenyl)-1H-benzimidazole (CAS No. 66631-29-6): Properties, Applications, and Innovations

2-(4-Carboxyphenyl)-1H-benzimidazole (CAS No. 66631-29-6) is a versatile organic compound with a unique molecular structure combining a benzimidazole core and a carboxyphenyl group. This hybrid structure endows it with remarkable chemical properties, making it valuable in pharmaceuticals, materials science, and industrial applications. Researchers and manufacturers are increasingly interested in its potential due to its bioactivity, thermal stability, and chelating capabilities.

In the pharmaceutical sector, 2-(4-Carboxyphenyl)-1H-benzimidazole has gained attention for its role as a pharmacophore in drug design. Its benzimidazole moiety is known to interact with biological targets, particularly in antiviral and anticancer therapies. Recent studies highlight its potential in enzyme inhibition, aligning with the growing demand for targeted therapies and precision medicine. This aligns with trending searches like "benzimidazole derivatives in cancer research" and "small molecule inhibitors for viral infections."

Beyond medicine, this compound exhibits promise in advanced materials. Its carboxyphenyl group enables functionalization for coordination polymers and metal-organic frameworks (MOFs), addressing the surge in interest for sustainable materials and energy storage solutions. Users frequently search for "MOF synthesis with carboxylic ligands" or "organic compounds for green technology," reflecting its relevance in cutting-edge research.

Synthetically, CAS No. 66631-29-6 is prepared via condensation reactions between o-phenylenediamine and 4-carboxybenzaldehyde, optimized for high yield and purity. Industrial applications leverage its UV absorption properties, making it suitable for optical materials and sensors. SEO-optimized queries such as "high-performance organic sensors" or "benzimidazole-based UV stabilizers" underscore its commercial appeal.

Environmental and safety profiles of 2-(4-Carboxyphenyl)-1H-benzimidazole are rigorously studied, complying with global REACH and Green Chemistry principles. Its biodegradability and low toxicity resonate with eco-conscious trends, answering queries like "eco-friendly chemical alternatives."

In summary, CAS No. 66631-29-6 bridges multiple disciplines, from drug discovery to smart materials. Its adaptability to biomedical and technological challenges positions it as a compound of enduring significance, mirroring the interdisciplinary nature of modern scientific inquiry.